Glutapyrone
Glutapyrone
Brand Name:
Vulcanchem
CAS No.:
125387-12-4
VCID:
VC21166018
InChI:
InChI=1S/C19H26N2O9.2Na/c1-5-29-18(27)13-9(3)20-10(4)14(19(28)30-6-2)15(13)16(24)21-11(17(25)26)7-8-12(22)23;;/h11,15,20H,5-8H2,1-4H3,(H,21,24)(H,22,23)(H,25,26);;/q;2*+1/p-2/t11-;;/m0../s1
SMILES:
CCOC(=O)C1=C(NC(=C(C1C(=O)NC(CCC(=O)[O-])C(=O)[O-])C(=O)OCC)C)C.[Na+].[Na+]
Molecular Formula:
C19H24N2Na2O9
Molecular Weight:
470.4 g/mol
Glutapyrone
CAS No.: 125387-12-4
Cat. No.: VC21166018
Molecular Formula: C19H24N2Na2O9
Molecular Weight: 470.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125387-12-4 |
|---|---|
| Molecular Formula | C19H24N2Na2O9 |
| Molecular Weight | 470.4 g/mol |
| IUPAC Name | disodium;(2S)-2-[[3,5-bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carbonyl]amino]pentanedioate |
| Standard InChI | InChI=1S/C19H26N2O9.2Na/c1-5-29-18(27)13-9(3)20-10(4)14(19(28)30-6-2)15(13)16(24)21-11(17(25)26)7-8-12(22)23;;/h11,15,20H,5-8H2,1-4H3,(H,21,24)(H,22,23)(H,25,26);;/q;2*+1/p-2/t11-;;/m0../s1 |
| Standard InChI Key | PCVRFKNYANFYRA-IDMXKUIJSA-L |
| Isomeric SMILES | CCOC(=O)C1=C(NC(=C(C1C(=O)N[C@@H](CCC(=O)[O-])C(=O)[O-])C(=O)OCC)C)C.[Na+].[Na+] |
| SMILES | CCOC(=O)C1=C(NC(=C(C1C(=O)NC(CCC(=O)[O-])C(=O)[O-])C(=O)OCC)C)C.[Na+].[Na+] |
| Canonical SMILES | CCOC(=O)C1=C(NC(=C(C1C(=O)NC(CCC(=O)[O-])C(=O)[O-])C(=O)OCC)C)C.[Na+].[Na+] |
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